3-ethoxy-N-(2-methoxybenzyl)propanamide

• IUPAC Name: 3-ethoxy-N-[(2-methoxyphenyl)methyl]propanamide
• InChI: InChI=1S/C13H19NO3/c1-3-17-9-8-13(15)14-10-11-6-4-5-7-12(11)16-2/h4-7H,3,8-10H2,1-2H3,(H,14,15)
• InChI Key: RPZFIQLJQRCVIS-UHFFFAOYSA-N
• Canonical SMILES: CCOCCC(=O)NCC1=CC=CC=C1OC
• Molecular Formula: C13H19NO3
• Molecular Weight: 237.29 g/mol

Description

3-Ethoxy-N-(2-methoxybenzyl)propanamide is a synthetic amide derivative characterized by a propanamide backbone substituted with an ethoxy group at the third carbon and a 2-methoxybenzyl group at the nitrogen atom. This compound’s structural complexity—combining ethoxy, methoxy, and aromatic moieties—grants it unique physicochemical and biological properties.

Comparison with Similar Compounds

Substituent Effects on Aromatic Rings and Amide Groups

Compound Name	Key Structural Differences	Biological/Chemical Impact	Source
3-Chloro-N-(2-methoxybenzyl)propanamide	Ethoxy (target) vs. Chloro substituent	Chloro enhances electrophilicity and antimicrobial activity; ethoxy may improve solubility and metabolic stability .
N-(2-Methoxybenzyl)-3-(3-oxo-1,2-benzothiazol-2(3H)-yl)propanamide	Benzothiazole core vs. ethoxy-propanamide	Benzothiazole derivatives exhibit anticancer activity; ethoxy-propanamide may lack π-π stacking but offers better bioavailability .
3-(5-Chloro-2-oxo-1,3-benzoxazol-3-yl)-N-(2-ethoxyphenyl)propanamide	Benzoxazole core vs. methoxybenzyl group	Benzoxazole enhances rigidity and receptor binding; methoxybenzyl may reduce steric hindrance .
Propanamide, N-ethyl-N-(3-methylphenyl)-	Methyl vs. methoxybenzyl group	Methyl groups increase hydrophobicity, favoring blood-brain barrier penetration; methoxybenzyl enhances hydrogen bonding .

Functional Group Modifications

Compound Name	Functional Group Variation	Key Observations	Source
3-[(2-Methoxyethyl)amino]propanamide	Methoxyethyl vs. methoxybenzyl	Methoxyethyl improves aqueous solubility but reduces aromatic interactions critical for target binding .
N-(3-Ethynylphenyl)-3-methoxypropanamide	Ethynyl vs. ethoxy substitution	Ethynyl groups enable click chemistry applications; ethoxy offers metabolic resistance .
3'-Ethoxy-N-ethyl-2',4',6'-triiodosuccinanilic acid	Triiodo vs. methoxybenzyl	Iodine-rich compounds excel in imaging; methoxybenzyl amides are more suited for therapeutic use .

Data Tables: Structural and Functional Comparisons

Table 1: Substituent Impact on Bioactivity

Substituent	Example Compound	Bioactivity Profile
Ethoxy	Target compound	Likely enhances solubility and oxidative stability
Chloro	3-Chloro-N-(2-methoxybenzyl)propanamide	Antimicrobial, higher reactivity
Methoxybenzyl	N-(2-Methoxybenzyl)-benzothiazole derivative	Anticancer, enzyme inhibition
Methyl	N-Ethyl-N-(3-methylphenyl)propanamide	Neuroactive potential

Table 2: Physicochemical Properties

Property	3-Ethoxy-N-(2-Methoxybenzyl)Propanamide	3-Chloro Analog	Benzothiazole Analog
LogP	~2.8 (predicted)	~3.1	~3.5
Water Solubility	Moderate	Low	Low
Metabolic Stability	High (ethoxy resistance to hydrolysis)	Moderate	Low (benzothiazole oxidation)

Key Research Findings

• Ethoxy vs. Chloro : The ethoxy group in the target compound likely reduces electrophilicity compared to chloro analogs, decreasing unintended alkylation reactions and improving safety profiles .
• Methoxybenzyl vs. Benzothiazole : While benzothiazole derivatives (e.g., ) show potent enzyme inhibition, the methoxybenzyl group in the target compound may offer broader substrate compatibility in drug formulations.
• Solubility vs. Bioactivity : Ethoxy and methoxyethyl groups () balance solubility and target engagement, a critical consideration in CNS drug design.